2-((4-methyl-5-((2-oxobenzo[d]thiazol-3(2H)-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[[4-methyl-5-[(2-oxo-1,3-benzothiazol-3-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-[4-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C20H16F3N5O2S2/c1-27-16(10-28-14-4-2-3-5-15(14)32-19(28)30)25-26-18(27)31-11-17(29)24-13-8-6-12(7-9-13)20(21,22)23/h2-9H,10-11H2,1H3,(H,24,29)
• InChI Key: TVVWIHNUTCRICS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)C(F)(F)F)CN3C4=CC=CC=C4SC3=O
• Molecular Formula: C20H16F3N5O2S2
• Molecular Weight: 479.5 g/mol

Description

2-((4-methyl-5-((2-oxobenzo[d]thiazol-3(2H)-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C20H16F3N5O2S2 and its molecular weight is 479.5. The purity is usually 95%.
BenchChem offers high-quality 2-((4-methyl-5-((2-oxobenzo[d]thiazol-3(2H)-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-(trifluoromethyl)phenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4-methyl-5-((2-oxobenzo[d]thiazol-3(2H)-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-(trifluoromethyl)phenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity A notable area of research is the development of new thiazolidin-4-one derivatives as potential antimicrobial agents. These compounds exhibit in vitro antibacterial activity against common pathogens like Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, and Salmonella typhi, as well as antifungal activity against Aspergillus niger and Candida albicans. The antimicrobial efficacy is attributed to the novel structural features of these derivatives, highlighting the importance of heterocyclic compounds in developing new therapeutic agents (Baviskar, Khadabadi, & Deore, 2013).

Anticancer Activity Another critical application of these heterocyclic compounds is in the field of anticancer research. Derivatives have been synthesized and studied for their anticancer activity, particularly against human lung adenocarcinoma cells and mouse embryoblast cell lines. The selective cytotoxicity and apoptosis induction in cancer cells, as observed in some derivatives, underscore the potential of these compounds as anticancer agents. Notably, specific derivatives have shown high selectivity and potent anticancer activity, which could pave the way for new therapeutic strategies in cancer treatment (Evren et al., 2019).